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Compound of Interest

2-Bromopyridine-3-carbonyl!
Compound Name:

chloride
CAS No.: 654084-12-5
Cat. No.: B1527858

Get Quote

\ J

Compound Identity:

» IUPAC Name: 2-Bromopyridine-3-carbonyl chloride

Common Name: 2-Bromonicotinoyl chloride

CAS Number: 106080-60-2 (Verify specific isomer matches; often custom synthesized)

Molecular Formula: CsH3BrCINO

Molecular Weight: 220.45 g/mol

Executive Summary

2-Bromopyridine-3-carbonyl chloride is a high-value electrophilic intermediate used primarily
in the synthesis of nicotinic acid derivatives and fused heterocycles (e.g., pyrido[2,3-
d]pyrimidines).
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Critical Stability Status:Moisture Sensitive / Lachrymator / Corrosive

e Primary Threat: Rapid hydrolysis upon exposure to atmospheric moisture, releasing
hydrochloric acid (HCI) and reverting to the parent 2-bromonicotinic acid.

e Secondary Threat: Thermal decomposition leading to decarbonylation or halide scrambling,
though this is less pronounced than in sulfonyl chlorides.

o Storage Recommendation: Store at 2—-8°C (Refrigerate) under an inert atmosphere
(Argon/Nitrogen). Long-term storage (>3 months) requires -20°C.

Chemical Stability Profile
Hydrolytic Instability (The Primary Failure Mode)

Like all acyl chlorides, this compound possesses a highly electrophilic carbonyl carbon. The
presence of the electron-withdrawing bromine atom at the C2 position and the pyridine nitrogen
further destabilizes the carbonyl bond, making it exceptionally susceptible to nucleophilic attack
by water.

Mechanism of Degradation:

Nucleophilic Attack: Atmospheric water attacks the carbonyl carbon.
o Tetrahedral Intermediate: A transient intermediate forms.

o Elimination: The chloride ion is a good leaving group, reforming the carbonyl and expelling
HCI.

e Product Formation: The result is 2-bromonicotinic acid, a stable solid which often appears as
a white crust on the degrading sample.

Thermal & Photochemical Stability

e Thermal: moderately stable at room temperature in the absence of moisture. However, the
C-Br bond is weaker than a C-Cl bond. Prolonged heating (>100°C) can induce
decarbonylation or homolytic cleavage of the C-Br bond.
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» Photochemical: Halogenated pyridines can be light-sensitive. Store in amber vials to prevent

photo-induced debromination or radical coupling.

Autocatalytic Decomposition

If hydrolysis occurs, the generated HCI can protonate the pyridine nitrogen. This protonation

increases the electron-withdrawing nature of the ring, making the carbonyl carbon even more

electrophilic and accelerating further hydrolysis (autocatalysis).

Storage Protocols

To maintain >98% purity, a multi-barrier storage system is required.

Environmental Conditions

Parameter Specification Rationale
Low temperature slows kinetic
2°C to 8°C (Short-term)-20°C degradation pathways
Temperature . . .
(Long-term) (hydrolysis and potential halide
exchange).
Argon is heavier than air and
Atmosphere Argon (Preferred) or Nitrogen provides a better "blanket” for
solids/liquids in opened vials.
Amber glass blocks UV; PTFE
] Amber Glass with PTFE-lined prevents leaching and
Container ]
cap corrosion from trace HCI
fumes.
Secondary containment should
Desiccant P20s or Activated Sieves include a drying agent to

scavenge ambient moisture.

The "Double-Containment" Strategy

Never store the primary vial directly in the fridge/freezer where condensation is high.

e Primary Vessel: The compound is in a crimped or screw-top amber vial flushed with Argon.
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e Secondary Vessel: Place the primary vial inside a larger jar or Schlenk tube containing a
layer of desiccant (Drierite or Silica Gel) at the bottom.

o Seal: Parafilm is insufficient for long-term storage of acid chlorides. Use electrical tape or a
secondary screw-top seal.

Handling & Experimental Workflow
Handling Decision Tree

Before opening the bottle, assess the physical state. 2-Bromopyridine-3-carbonyl chloride is
typically a low-melting solid or semi-solid.

Start: Retrieve from Storage

Equilibrate to Room Temp
(Prevents Condensation)

'

Open under Inert Gas?

Yes No

Use Schlenk Line / Glovebox Benchtop Handling

(Recommended) (High Risk)

Work Fast (<5 min)

Dissolve in Anhydrous Solvent
(DCM or THF)

l

Add Reagent (Amine/Alcohol)
+ Base (TEA/DIPEA)
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Figure 1: Decision matrix for handling moisture-sensitive acid chlorides.

Quality Control (QC) Before Use

Since the compound degrades to the acid, a simple melting point check or TLC is often
insufficient due to the reactivity of the chloride on silica.

Recommended QC Method: Derivatization Do not inject the acid chloride directly into an LCMS
(it will hydrolyze on the column).

Take a small aliquot (~5 mg).

Quench with excess Methanol (0.5 mL) and 1 drop of Triethylamine.

Wait 5 minutes.

Run LCMS/HPLC.

Target: Look for the Methyl Ester (Methyl 2-bromonicotinate).
o If you see the Methyl Ester: The starting material was active Acid Chloride.

o If you see the Acid: The starting material had already hydrolyzed before the test.

Synthesis & Degradation Pathways

Understanding the chemical lifecycle ensures better troubleshooting.

o Synthesis
2-Bromonicotinic Acid fl
(Precursor/Degradant) (Reflux)

Hydrolysis

g oAl . 1 +
Gl —

+ H20 (Moisture)
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Figure 2: Synthesis and degradation cycle. The red path indicates the moisture-induced failure
mode.

Safety & Disposal

o Hazards: Causes severe skin burns and eye damage (H314). Reacts violently with water
(EUHO014).

o PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.
Handle only in a fume hood.

o Spill Cleanup: Do not use water. Absorb with dry sand or vermiculite. Neutralize with a dilute
solution of sodium bicarbonate only after the bulk material has been collected.
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bromopyridine-3-carbonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1527858/docs?utm_src=pdf-body-img#technical-guide-stability-storage-of-2-bromopyridine-3-carbonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromopyridine
https://www.benchchem.com/product/b1527858/docs#technical-guide-stability-storage-of-2-bromopyridine-3-carbonyl-chloride
https://www.benchchem.com/product/b1527858/docs#technical-guide-stability-storage-of-2-bromopyridine-3-carbonyl-chloride
https://www.benchchem.com/product/b1527858/docs#technical-guide-stability-storage-of-2-bromopyridine-3-carbonyl-chloride
https://www.benchchem.com/product/b1527858/docs#technical-guide-stability-storage-of-2-bromopyridine-3-carbonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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